Cas no 89205-06-1 (4-Oxazolecarboxylic acid, 5-(4-ethylphenyl)-)

4-Oxazolecarboxylic acid, 5-(4-ethylphenyl)- structure
89205-06-1 structure
Product Name:4-Oxazolecarboxylic acid, 5-(4-ethylphenyl)-
CAS No:89205-06-1
MF:C12H11NO3
MW:217.220643281937
CID:608893
PubChem ID:53211342
Update Time:2025-04-19

4-Oxazolecarboxylic acid, 5-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 5-(4-ethylphenyl)-
    • 5-(4-ethylphenyl)-1,3-oxazole-4-carboxylic acid
    • AKOS010901240
    • 89205-06-1
    • DTXSID90681322
    • 5-(4-Ethylphenyl)oxazole-4-carboxylic acid
    • Inchi: 1S/C12H11NO3/c1-2-8-3-5-9(6-4-8)11-10(12(14)15)13-7-16-11/h3-7H,2H2,1H3,(H,14,15)
    • InChI Key: NCGNECRRFFENPZ-UHFFFAOYSA-N
    • SMILES: O1C=NC(C(=O)O)=C1C1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 217.074
  • Monoisotopic Mass: 217.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: 2.7
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